Cas no 126566-10-7 (methyl 3-hydroxy-4-methylheptanoate)

• Product Name: methyl 3-hydroxy-4-methylheptanoate
• CAS No: 126566-10-7
• MF: C₉H₁₈O₃
• MW: 174.237423419952
• CID: 5901536
• PubChem ID: 14280456
• Update Time: 2025-05-19

methyl 3-hydroxy-4-methylheptanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-hydroxy-4-methylheptanoate
• 126566-10-7
• SCHEMBL10702491
• EN300-1858913

• Inchi： 1S/C9H18O3/c1-4-5-7(2)8(10)6-9(11)12-3/h7-8,10H,4-6H2,1-3H3
• InChI Key： NHBGNUWWJCRMQS-UHFFFAOYSA-N
• SMILES： OC(CC(=O)OC)C(C)CCC

Computed Properties

• Exact Mass: 174.125594432g/mol
• Monoisotopic Mass: 174.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives

Additional information on methyl 3-hydroxy-4-methylheptanoate

Exploring Methyl 3-hydroxy-4-methylheptanoate (CAS No. 126566-10-7): Properties, Applications, and Industry Insights

In the realm of specialty chemicals, methyl 3-hydroxy-4-methylheptanoate (CAS No. 126566-10-7) has garnered significant attention for its unique structural properties and versatile applications. This ester derivative, characterized by its hydroxyl and methyl functional groups, plays a pivotal role in industries ranging from flavor and fragrance to pharmaceutical intermediates. As sustainability and green chemistry dominate modern research, compounds like methyl 3-hydroxy-4-methylheptanoate are increasingly studied for their biodegradable potential and low environmental impact.

The molecular structure of CAS 126566-10-7 combines a seven-carbon chain with a hydroxyl group at the third position and a methyl group at the fourth, esterified with methanol. This configuration imparts distinct organoleptic properties, making it valuable in perfumery for fruity or floral notes. Recent trends in natural product synthesis have spotlighted such esters as alternatives to synthetic additives, aligning with consumer demand for clean-label ingredients. Researchers are also exploring its role in bio-based polymers, where its hydroxyl group enables cross-linking reactions.

From a technical standpoint, methyl 3-hydroxy-4-methylheptanoate exhibits moderate polarity due to its ester and hydroxyl moieties, rendering it soluble in common organic solvents like ethanol and acetone. Its stability under ambient conditions makes it suitable for long-term storage, though precautions against moisture are recommended. Analytical methods such as GC-MS and HPLC are routinely employed for purity assessment, with industry standards typically requiring ≥95% purity for commercial grades. Manufacturers emphasize green synthesis routes, including enzymatic esterification, to reduce energy consumption.

The compound's relevance extends to life sciences, where it serves as a chiral building block for asymmetric synthesis. Its stereocenter at the 3-position allows for the creation of enantiomerically pure derivatives, crucial in drug development. Recent patents highlight its utility in pro-drug formulations, leveraging its ester linkage for controlled release. Meanwhile, the cosmetics industry values its emollient properties and mild odor profile, incorporating it into skincare formulations as a non-irritating solvent.

Market analytics reveal growing interest in methyl 3-hydroxy-4-methylheptanoate suppliers, particularly from Asia-Pacific regions where fine chemical production is expanding. Regulatory compliance with REACH and FDA guidelines ensures its safe use in consumer products. As AI-driven molecular design accelerates, computational studies predict novel derivatives of CAS 126566-10-7 with enhanced bioactivity, opening doors to next-generation materials. For laboratories, proper handling includes ventilation and PPE, though it poses no extreme hazards under normal use.

Environmental considerations position methyl 3-hydroxy-4-methylheptanoate favorably due to its ready biodegradability per OECD 301 tests. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 for responsible consumption. Future research may explore its microbial production via metabolic engineering, a hot topic in white biotechnology. For purchasers, key search terms include "high-purity methyl 3-hydroxy-4-methylheptanoate" and "CAS 126566-10-7 technical data sheet", reflecting demand for detailed specifications.

In conclusion, methyl 3-hydroxy-4-methylheptanoate exemplifies the intersection of performance chemistry and sustainability. Its multifunctionality addresses pressing industry needs while meeting ecological standards. As innovation continues, this compound will likely find new applications in advanced material science and biocatalysis, solidifying its status as a high-value chemical intermediate in the 21st century.